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Introduction
N,N'-Dimethylethylenediamine (DMEDA), also known as 1,2-bis(methylamino)ethane, is a

symmetrical diamine with the chemical formula C4H12N2. It serves as a versatile building block

in organic synthesis and coordination chemistry. Its ability to act as a bidentate ligand has led

to its use in the formation of various metal complexes, some of which exhibit catalytic activity.

In the pharmaceutical industry, DMEDA is a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs) and other medically relevant molecules. This guide provides

a comprehensive overview of its chemical structure and common synthetic routes, complete

with detailed experimental protocols and quantitative data.

Chemical Structure and Properties
N,N'-Dimethylethylenediamine is characterized by a two-carbon backbone connecting two

secondary amine groups, each bearing a methyl substituent. This structure allows for the

formation of stable five-membered chelate rings with metal ions.

Below is a visualization of the chemical structure of N,N'-Dimethylethylenediamine.

Caption: Chemical structure of N,N'-Dimethylethylenediamine.
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Physicochemical Properties
A summary of the key physicochemical properties of N,N'-Dimethylethylenediamine is

presented in the table below.

Property Value Reference

Molecular Formula C4H12N2 [1][2][3]

Molar Mass 88.15 g/mol [2][4][5]

Appearance Colorless to pale yellow liquid [3][6]

Odor Strong amine/fishy odor [3][6]

Boiling Point 119 °C [5]

Density 0.819 g/mL at 20 °C [5]

Refractive Index 1.431 at 20 °C [5]

Flash Point 26 °C (closed cup) [5]

Solubility
Soluble in water and many

organic solvents
[6]

Spectroscopic Data
Spectroscopy Data Reference

IR Spectrum Available [7][8]

Mass Spectrum (EI) Available [1][7]

¹H NMR
Data available in various

databases
[9]

Synthesis of N,N'-Dimethylethylenediamine
Several synthetic routes have been developed for the preparation of N,N'-

Dimethylethylenediamine. The most common methods involve the reaction of a primary amine
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with a dihaloalkane or the reductive amination of glyoxal with methylamine. Below are detailed

experimental protocols for two prominent methods.

Synthesis from 1,2-Dichloroethane and Methylamine
This method involves the direct reaction of 1,2-dichloroethane with methylamine under

pressure. The reaction produces N,N'-dimethylethylenediamine hydrochloride, which is then

neutralized to yield the free diamine.

Reaction Setup: A pressure reactor equipped with a stirrer, heating mantle, and a dropping

funnel is required.

Procedure:

Methylamine is charged into the reactor and maintained at a temperature of 50-80 °C under

pressure.[10]

1,2-Dichloroethane is added dropwise to the heated methylamine solution.[10]

The reaction mixture is stirred and maintained at the reaction temperature to allow for the

successive reaction of methylamine with 1,2-dichloroethane.[10]

After the reaction is complete, the resulting mixture contains N,N'-dimethylethylenediamine,

unreacted starting materials, hydrogen chloride, and by-products.[10]

The reaction mixture is then neutralized. A basic compound, such as a sodium methoxide

solution in methanol, is added to neutralize the hydrogen chloride produced during the

reaction.[10] This results in the formation of sodium chloride and methanol, avoiding the

introduction of water.[10]

The precipitated sodium chloride is removed by filtration.[10]

The filtrate is then subjected to distillation. Methanol is first distilled off, followed by the

azeotropic mixture of methanol and the product. Pure N,N'-dimethylethylenediamine is

collected at a distillation temperature of approximately 118-120 °C.[10]
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Reactant/Product Purity Yield Reference

N,N'-

Dimethylethylenediam

ine

99.8% 87.6% [10]

The following diagram illustrates the workflow for this synthesis method.

Synthesis Workflow

Methylamine +
1,2-Dichloroethane

Reaction at 50-80°C
(Pressure)

Neutralization
(Sodium Methoxide) Filtration Distillation

(118-120°C) Pure N,N'-Dimethylethylenediamine

Click to download full resolution via product page

Caption: Synthesis workflow of N,N'-Dimethylethylenediamine.

Synthesis from β-Chloroethylamine Hydrochloride and
Dimethylamine
This process describes the synthesis of N,N-dimethylethylenediamine, an isomer of N,N'-

dimethylethylenediamine. It is included here for completeness and to highlight the synthesis of

a closely related compound. The method involves the reaction of β-chloroethylamine

hydrochloride with an aqueous solution of dimethylamine in the presence of a base.

Reaction Setup: A reaction vessel equipped with a stirrer and a cooling bath is used.

Procedure:

An aqueous solution of dimethylamine is prepared.

β-Chloroethylamine hydrochloride is added to the dimethylamine solution over a period of

about one hour while maintaining the reaction temperature at 25-30 °C by occasional cooling

with an ice bath.[11]
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Sodium hydroxide is then added portion-wise to the reaction mixture at the same

temperature.[11]

Stirring is continued for approximately two hours, with cooling as needed to maintain the

temperature around 30 °C, until the spontaneous heat evolution ceases.[11]

The N,N-dimethylethylenediamine is then isolated from the reaction mixture.

Applications
N,N'-Dimethylethylenediamine is a valuable compound with a range of applications in different

fields:

Pharmaceutical Synthesis: It is a crucial intermediate in the production of various

pharmaceuticals, including analgesics, antihistamines, and anti-inflammatory agents.[12]

Coordination Chemistry: It acts as a bidentate ligand in the formation of metal complexes,

which can be used as catalysts.[5][6]

Polymer and Resin Production: It is utilized in the manufacturing of polymers and resins.[6]

[12]

Agrochemicals: It serves as a building block in the synthesis of agrochemicals.[6]

Gas Purification: It is used in gas purification processes.[12]

Safety and Handling
N,N'-Dimethylethylenediamine is a flammable liquid and can be harmful if swallowed or in

contact with skin.[8] It is also corrosive and can cause severe skin burns and eye damage.

Proper personal protective equipment (PPE), including gloves, goggles, and a lab coat, should

be worn when handling this chemical. Work should be conducted in a well-ventilated area or

under a fume hood to minimize inhalation of vapors.

Conclusion
N,N'-Dimethylethylenediamine is a commercially significant chemical with a well-defined

structure and established synthetic routes. The methods described in this guide provide reliable
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and high-yielding pathways to this important building block. Its versatile applications in

pharmaceuticals, catalysis, and material science continue to drive research and development

efforts. As with all chemical syntheses, proper safety precautions are paramount to ensure safe

handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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